2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid, Mixture of diastereomers

• IUPAC Name: 2-[4-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexyl]oxyacetic acid
• InChI: InChI=1S/C23H25NO5/c25-22(26)14-28-16-11-9-15(10-12-16)24-23(27)29-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,24,27)(H,25,26)
• InChI Key: OHEXMIDEHWZARW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OCC(=O)O
• Molecular Formula: C23H25NO5
• Molecular Weight: 395.4 g/mol

Description

The compound “2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid” is a complex organic molecule. It is also known as “(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(tert-butoxy)-4-oxobutanoic acid” and has a molecular formula of C23H25NO6.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several functional groups present. These include a fluorenylmethyloxycarbonyl (Fmoc) group, an amino group, a cyclohexyl group, an oxy group, and an acetic acid group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Its molecular weight is 395.46. The InChI code for this compound is 1S/C23H25NO5/c25-22(26)14-28-16-11-9-15(10-12-16)24-23(27)29-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,24,27)(H,25,26).

Scientific Research Applications

• Synthesis of Biologically Active Amino Acids : This compound is used in the synthesis of biologically active amino acids, such as (R)- and (S)-3-pyrrolidineacetic acid. These amino acids containing the pyrrolidine ring can be synthesized in enantiomerically pure forms, which are essential for pharmaceutical applications (Galeazzi, Mobbili, & Orena, 1996).

• Preparation of Fmoc-Protected Amino Acids : This compound is also involved in the preparation of [(fluoren-9-yl)methoxy]-carbonyl-(Fmoc)-protected amino acids. These Fmoc-amino acids are crucial for peptide synthesis, especially in solid-phase peptide synthesis, which has broad applications in drug discovery and development (Oppolzer & Lienard, 1992).

• Fluorophore Applications : The compound, as a fluorophore, demonstrates strong fluorescence in a wide pH range in aqueous media, making it useful for biomedical analysis and fluorescent labeling in various scientific and medical research contexts (Hirano et al., 2004).

• Synthesis of β-Peptides : It is also used in the preparation of N-Fmoc-protected β2-homoamino acids, which are essential for the synthesis of β-peptides. These peptides have potential therapeutic applications due to their stability and biological activity (Šebesta & Seebach, 2003).

• Catalysis in Organic Synthesis : The compound plays a role in catalysis, especially in asymmetric conjugate addition, which is crucial in the synthesis of complex organic molecules. This has implications in the development of pharmaceuticals and other specialized chemicals (Yu & Li, 2014).

• Chemical Transformation Studies : Studies have been conducted on the chemical transformations of this compound, which is significant in understanding its behavior and potential applications in various chemical reactions (Ikram et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Safety and Hazards

This compound is considered an irritant. Precautionary measures should be taken while handling this compound, including avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions of this compound are not clear from the available information.